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Compound of Interest

3,5-dibromo-N,N-dimethylpyrazin-
Compound Name: ,
2-amine

cat. No.: B1315517

Technical Support Center: 3,5-dibromo-N,N-
dimethylpyrazin-2-amine

This technical support guide provides essential information for the safe handling and storage of
3,5-dibromo-N,N-dimethylpyrazin-2-amine (CAS No. 84539-07-1). Researchers, scientists,
and drug development professionals should review this information before working with this
compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,5-dibromo-N,N-dimethylpyrazin-2-
amine?

While a detailed safety data sheet (SDS) for this specific compound is not readily available,
data for the closely related compound 2-Amino-3,5-dibromopyrazine suggests it may be toxic if
swallowed, cause skin irritation, and potentially cause serious eye damage and respiratory
irritation.[1][2] Handle with extreme caution.

Q2: What personal protective equipment (PPE) is required when handling this compound?
Given the potential hazards, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates is recommended, especially when handling the solid form to
avoid dust inhalation.

» Body Protection: A lab coat or chemical-resistant apron.
Q3: What are the proper storage conditions for 3,5-dibromo-N,N-dimethylpyrazin-2-amine?

Store the compound under an inert gas (nitrogen or argon) at a temperature between 2-8°C.[3]
It should be kept in a tightly sealed container in a dry, well-ventilated area.

Q4: What should | do in case of accidental exposure?

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Q5: Are there any known incompatibilities for this compound?

While specific incompatibility data for 3,5-dibromo-N,N-dimethylpyrazin-2-amine is limited, it
is prudent to avoid strong oxidizing agents.
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Issue

Possible Cause

Recommended Action

Compound has changed color

or appearance

Exposure to air, light, or

moisture.

Discontinue use of the
reagent. Ensure storage
containers are properly sealed
and stored under an inert

atmosphere.

Inconsistent experimental

results

Degradation of the compound.

Use a fresh batch of the
compound. Verify storage
conditions and handling

procedures.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Consult literature for
appropriate solvents for similar
pyrazine derivatives. Gentle
warming or sonication may aid
dissolution, but be mindful of

potential degradation.

Quantitative Data Summary

Property Value Source
CAS Number 84539-07-1 [31[4]
Molecular Formula C6H7Br2N3 [3]
Molecular Weight 280.95 g/mol [3]
Melting Point 80-81 °C [3]

Boiling Point (Predicted)

300.0 £40.0 °C

[3]

Density (Predicted)

1.921 + 0.06 g/cm3

[3]

Storage Temperature

2-8°C

[3]

Experimental Workflow & Handling Protocol
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Below is a generalized workflow for handling 3,5-dibromo-N,N-dimethylpyrazin-2-amine in a
laboratory setting.

Proceed with caution

y

For unused material

Click to download full resolution via product page

Safe handling workflow for 3,5-dibromo-N,N-dimethylpyrazin-2-amine.

This diagram outlines the necessary steps for safely handling the compound from initial
preparation to final storage. Adherence to these steps is crucial to minimize risk and ensure
experimental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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